2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(3-fluoropyridin-4-yl)methanone

• IUPAC Name: (3-fluoropyridin-4-yl)-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• InChI: InChI=1S/C11H11FN2OS/c12-10-4-13-2-1-9(10)11(15)14-5-8-3-7(14)6-16-8/h1-2,4,7-8H,3,5-6H2
• InChI Key: PCJHOEHAZRDBMD-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CS2)C(=O)C3=C(C=NC=C3)F
• Molecular Formula: C11H11FN2OS
• Molecular Weight: 238.28 g/mol

Description

“2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(3-fluoropyridin-4-yl)methanone” is a chemical compound. It is related to the family of tropane alkaloids, which display a wide array of interesting biological activities.

Scientific Research Applications

Novel Selectfluor and Deoxo-Fluor-Mediated Rearrangements

A study detailed the stereoselective syntheses of novel 5,6-difunctionalized-2-azabicyclo[2.1.1]hexanes, showcasing a process that involves rearrangements of iodides to alcohols initiated using Selectfluor and from alcohols to fluorides using Deoxo-Fluor. This research highlights the potential of employing selectfluor and deoxo-fluor-mediated rearrangements in creating complex molecular structures, such as 2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(3-fluoropyridin-4-yl)methanone derivatives, for various scientific applications (Krow et al., 2004).

Beta-Lactamase Inhibitor Applications

Another pivotal research area is the study of CP-45,899, a beta-lactamase inhibitor that showcases the extended antibacterial spectrum of beta-lactams. This research indicates the significant role of beta-lactamase inhibitors, such as derivatives of this compound, in combating resistant bacterial strains by enhancing the efficacy of beta-lactam antibiotics (English et al., 1978).

Synthesis and Drug Design

The development of cis-3-Benzyloxy-4-(2-mesyloxyethyl)azetidin-2-ones into cis-2-oxa-6-azabicyclo[3.2.0]heptan-7-ones through a novel synthesis method is another area of interest. This methodology facilitates the creation of C-fused bicyclic β-lactams, which could be transformed into methyl cis-3-aminotetrahydrofuran-2-carboxylates. Such advancements in synthetic methods can significantly contribute to the field of drug design, offering new avenues for the development of pharmaceutical compounds based on the 2-Thia-5-azabicyclo[2.2.1]heptan structure (Mollet et al., 2012).